Cas no 6275-26-9 (Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)-)

• Product Name: Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)-
• CAS No: 6275-26-9
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 519555
• PubChem ID: 234108
• Update Time: 2025-04-19

Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)-
• 2,2-bis(4-methoxyphenyl)acetonitrile

• Inchi： 1S/C16H15NO2/c1-18-14-7-3-12(4-8-14)16(11-17)13-5-9-15(19-2)10-6-13/h3-10,16H,1-2H3
• InChI Key： UYVKMNROFWNHHB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C#N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles